Cas no 179684-01-6 (2-Piperazinone,4,6-dimethyl-)
2-Piperazinone,4,6-dimethyl- structure
Product Name:2-Piperazinone,4,6-dimethyl-
CAS No:179684-01-6
MF:C6H12N2O
MW:128.172281265259
CID:113230
Update Time:2024-01-24
2-Piperazinone,4,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Piperazinone,4,6-dimethyl-
- Piperazinone, 4,6-dimethyl- (9CI)
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- Inchi: 1S/C6H12N2O/c1-5-3-8(2)4-6(9)7-5/h5H,3-4H2,1-2H3,(H,7,9)
- InChI Key: AXJSPSVTVRIEFT-UHFFFAOYSA-N
- SMILES: N1C(C)CN(C)CC1=O
Computed Properties
- Exact Mass: 128.09506
- Monoisotopic Mass: 128.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.3A^2
Experimental Properties
- PSA: 32.34
2-Piperazinone,4,6-dimethyl- Related Literature
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
179684-01-6 (2-Piperazinone,4,6-dimethyl-) Related Products
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- 74879-13-3(1,5-Dimethylpiperazin-2-one)
- 1000577-11-6(1-Ethyl-5-methylpiperazin-2-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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